Cas no 1217464-82-8 ((R)\u200b-\u200b2-\u200b(Boc-\u200bamino)\u200b-\u200b5-\u200bhexynoic Acid)

• Product Name: (R)\u200b-\u200b2-\u200b(Boc-\u200bamino)\u200b-\u200b5-\u200bhexynoic Acid
• CAS No: 1217464-82-8
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 2602487
• PubChem ID: 71310729
• Update Time: 2025-04-21

(R)\u200b-\u200b2-\u200b(Boc-\u200bamino)\u200b-\u200b5-\u200bhexynoic Acid Chemical and Physical Properties

Names and Identifiers

• BOC-4-HYDROXY-D-PHENYLGLYCINE
• (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]hex-5-ynoic acid
• (R)-2-(Boc-aMino)-5-hexynoic acid
• Boc-D-Hpg-OH
• (2R)-2-[(TERT-BUTOXYCARBONYL)AMINO]HEX-5-YNOIC ACID
• 5-Hexynoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, (2R)-
• Boc-D-homopropargylglycine
• 1217464-82-8
• AKOS025294188
• (R)-2-((tert-Butoxycarbonyl)amino)hex-5-ynoic acid
• (2R)-2-{[(tert-butoxy)carbonyl]amino}hex-5-ynoic acid
• CS-1012
• (R)-2-(Boc-amino)-5-hexynoic acid, >=96% (HPLC)
• SCHEMBL23273778
• DTXSID10746306
• EN300-1090857
• (R)\u200b-\u200b2-\u200b(Boc-\u200bamino)\u200b-\u200b5-\u200bhexynoic Acid

• MDL： MFCD11052901
• Inchi： 1S/C11H17NO4/c1-5-6-7-8(9(13)14)12-10(15)16-11(2,3)4/h1,8H,6-7H2,2-4H3,(H,12,15)(H,13,14)/t8-/m1/s1
• InChI Key： DPHIBCOGEUVKGB-MRVPVSSYSA-N
• SMILES： O(C(N[C@@H](C(=O)O)CCC#C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Optical Activity: [α]/D 80.0±2.0°, c = 1 in DMF

(R)\u200b-\u200b2-\u200b(Boc-\u200bamino)\u200b-\u200b5-\u200bhexynoic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives